BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of (lodomethyl)trimethylsilane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (lodomethyl)trimethylsilane

Cat. No.: B1585575

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
(lodomethyl)trimethylsilane (CAS No. 4206-67-1), a flammable and corrosive organosilicon
compound utilized in organic synthesis. Adherence to these guidelines is critical to ensure the
safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

(lodomethyl)trimethylsilane is a hazardous chemical that presents multiple risks. It is
classified as a flammable liquid and vapor, causes skin irritation and serious eye irritation, and
may cause respiratory irritation. Some sources also indicate that it can cause severe skin burns
and eye damage.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor.[1]

Skin corrosion/irritation 2 H315: Causes skin irritation.[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation.[1]
Specific target organ toxicity — H335: May cause respiratory
single exposure irritation.[1]

) S H314: Causes severe skin
Skin corrosion/irritation 1B

burns and eye damage.[2]
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Caption: Hazard identification for (lodomethyl)trimethylsilane.

Physical and Chemical Properties

Understanding the physical and chemical properties of (lodomethyl)trimethylsilane is

essential for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C4H11ISi

Molecular Weight 214.12 g/mol

Appearance Clear yellow to brown liquid[3]
Boiling Point 139-142 °C (lit.)[4]

Density 1.442 - 1.443 g/mL at 25 °C (lit.)[3][4]
Refractive Index n20/D 1.491 (lit.)[4]

Flash Point -31°C/-23.8 °F[5]

Safe Handling and Storage Protocols

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling (lodomethyl)trimethylsilane to
determine the appropriate PPE.

PPE Selection Logic

Handling
(lodomethyl)trimethylsilane

Use in a well-ventilated area
(e.g., chemical fume hood)

Wear safety glasses with
side-shields or goggles and
a face shield.

Wear impervious gloves Wear a lab coat, and if necessary, If ventilation is inadequate,
(e.g., nitrile rubber). flame-retardant clothing. use a NIOSH-approved respirator.

Click to download full resolution via product page

Caption: Personal Protective Equipment selection workflow.
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3.2. Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

e Avoid contact with skin, eyes, and clothing.[1][2]

e Do not breathe vapors or mists.[6]

» Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking.[1]

[6]
e Use only non-sparking tools and explosion-proof equipment.[2][5][6]

o Take precautionary measures against static discharge.[5][6] Ground and bond containers
and receiving equipment.[6]

e Handle under an inert atmosphere as the material is moisture and light-sensitive.[1][6]

e Wash hands thoroughly after handling.[1]

3.3. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

Keep away from heat and sources of ignition.[6]

Store under an inert gas.[1] The product is light and moisture sensitive.[1][6]

Store in a flammables area.[6]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[5][6]

Emergency Procedures

4.1. First Aid Measures

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[1]

[6]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Consult a

physician.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) )

do. Continue rinsing. Immediately call a poison

center or doctor.[1]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Consult a physician.[2]

4.2. Fire Fighting Measures

Suitable extinguishing media: Use dry sand, dry chemical, or alcohol-resistant foam. CO2
can also be used.[5][6]

e Unsuitable extinguishing media: Do NOT use a water jet.[1]

o Specific hazards: Hazardous combustion products include carbon oxides, hydrogen iodide,
and silicon oxides. Vapors are heavier than air and may spread along floors, and vapor-air
mixtures are explosive at intense warming.

o Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
4 3. Accidental Release Measures

o Personal precautions: Evacuate personnel to safe areas.[1] Use personal protective
equipment.[1] Avoid breathing vapors, mist, or gas.[1] Ensure adequate ventilation.[1]
Remove all sources of ignition.[1]
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e Environmental precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let

the product enter drains.[1]

» Methods for cleaning up: Contain spillage, and then collect with non-combustible absorbent
material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for

disposal according to local/national regulations.[1]

Emergency Response Workflow

Spill or Release

Ensure adequate ventilation

Evacuate immediate area Don appropriate PPE Remove ignition sources

Contain spill with
inert absorbent material

Collect and place in
a sealed container for disposal

Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for responding to a spill of (lodomethyl)trimethylsilane.

Stability and Reactivity

» Reactivity: Vapor/air mixtures are explosive at intense warming.
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o Chemical stability: The product is chemically stable under standard ambient conditions (room
temperature). It is, however, sensitive to light and moisture.[6]

» Conditions to avoid: Heat, flames, sparks, and moisture.[1]
e Incompatible materials: Strong oxidizing agents, strong acids, and strong bases.[5][6]

o Hazardous decomposition products: In the event of a fire, hazardous decomposition
products include carbon oxides, hydrogen iodide, and silicon oxides.

Toxicological Information

The chemical, physical, and toxicological properties of (lodomethyl)trimethylsilane have not
been thoroughly investigated. It is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation. No components of this product present at levels greater than or
equal to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC,
NTP, or OSHA.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in their original containers and do not mix with other waste. Handle uncleaned
containers as you would the product itself. It may be possible to burn the chemical in a
chemical incinerator equipped with an afterburner and scrubber system.[2]

Transport Information

(lodomethyl)trimethylsilane is regulated for transport.

Table 4: Transportation Information
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Flammable
liquids, corrosive,

DOT (US) 2924 n.o.s. 3(8) I
((lodomethyl)trim

ethylsilane)

FLAMMABLE
LIQUID,
CORROSIVE,
IMDG 2924 3(8) 1l
N.O.S.
((lodomethyl)trim

ethylsilane)

Flammable
liquid, corrosive,
IATA 2924 n.o.s. 3(8) 1]
((lodomethyl)trim
ethylsilane)

Information is based on available Safety Data Sheets and may be subject to change. Always
consult the most current SDS before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
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[https://www.benchchem.com/product/b1585575#safety-and-handling-precautions-for-
iodomethyl-trimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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